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Compound of Interest

Compound Name: STX-0119

Cat. No.: B10820012 Get Quote

Researchers and laboratory professionals handling STX-0119, a selective STAT3 dimerization

inhibitor, must adhere to stringent safety and disposal protocols to ensure a secure laboratory

environment and regulatory compliance. This guide provides detailed, step-by-step procedures

for the proper disposal of STX-0119, alongside essential safety data and handling instructions.

Key Safety and Chemical Data
For quick reference, the following table summarizes the essential quantitative data for STX-
0119.
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Property Value Source

CAS Number 851095-32-4 [1]

Molecular Formula C₂₂H₁₄N₄O₃

Molecular Weight 382.37 g/mol [1]

Form Solid [1]

Color Gray to off-white [1]

Solubility Soluble in DMSO [1]

Storage Temperature 2-8°C [1]

Stock Solution Storage -20°C for up to 1 year [2]

Purity ≥90% (HPLC) [1]

WGK (Water Hazard Class) WGK 2 [1]

Storage Class 11 - Combustible Solids [1]

Experimental Protocols: Proper Disposal of STX-
0119
While specific experimental protocols for the disposal of STX-0119 are not explicitly detailed in

the provided search results, standard laboratory procedures for the disposal of solid, non-

halogenated organic waste should be followed. The following methodology is a synthesized

procedure based on general chemical safety guidelines.

Materials:

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat.

Chemical waste container (clearly labeled for solid chemical waste).

Sealable bags for contaminated consumables.

Spill kit for chemical spills.
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Procedure:

Decontamination of Labware:

Glassware and other reusable lab equipment that has come into contact with STX-0119
should be decontaminated.

Rinse the contaminated labware multiple times with a suitable solvent in which STX-0119
is soluble, such as DMSO.

Collect the solvent rinsate in a designated container for liquid chemical waste. Do not

discard down the drain.

After rinsing with the solvent, wash the labware with soap and water.

Disposal of Unused STX-0119:

Unused or expired STX-0119 solid powder should be disposed of as chemical waste.

Ensure the original container is securely sealed.

Place the sealed container in a larger, labeled container for solid chemical waste.

Do not mix with other incompatible waste streams.

Disposal of Contaminated Consumables:

All disposable items that have been in contact with STX-0119, such as pipette tips, gloves,

and absorbent paper, are considered contaminated waste.

Collect these materials in a designated, sealable plastic bag or a labeled container for

solid chemical waste.

Ensure the bag or container is sealed before placing it in the main laboratory chemical

waste bin.

Waste Collection and Storage:
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Store all waste containers in a designated, well-ventilated area, away from incompatible

materials.

Ensure all waste containers are clearly and accurately labeled with the contents, including

the name "STX-0119," and the appropriate hazard symbols.

Final Disposal:

Arrange for the collection of the chemical waste by the institution's environmental health

and safety (EHS) office or a licensed chemical waste disposal company.

Follow all local, state, and federal regulations for the disposal of chemical waste.

STX-0119 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with STX-0119.
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1. Waste Assessment

2. Segregation and Disposal

3. Final Disposition
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Caption: Decision tree for the proper segregation and disposal of STX-0119 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for STX-
0119]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10820012#stx-0119-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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